Cas no 1701531-50-1 (4-amino-1-(4-methoxybutan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(4-methoxybutan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1701531-50-1
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6513207
• PubChem ID: 107344211
• Update Time: 2024-01-11

4-amino-1-(4-methoxybutan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(4-methoxybutan-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-1108249
• 1701531-50-1

• Inchi： 1S/C9H15N3O3/c1-6(3-4-15-2)12-5-7(10)8(11-12)9(13)14/h5-6H,3-4,10H2,1-2H3,(H,13,14)
• InChI Key： HQWRRHHBOILHPM-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives